![molecular formula C22H18Cl2N4O2S3 B4326315 2,2'-[(4-cyanoisothiazole-3,5-diyl)bis(thio)]bis[N-(2-chlorobenzyl)acetamide]](/img/structure/B4326315.png)
2,2'-[(4-cyanoisothiazole-3,5-diyl)bis(thio)]bis[N-(2-chlorobenzyl)acetamide]
Overview
Description
2,2'-[(4-cyanoisothiazole-3,5-diyl)bis(thio)]bis[N-(2-chlorobenzyl)acetamide], commonly known as CIBA, is a chemical compound that has been widely studied for its potential applications in scientific research. CIBA is a thioamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of CIBA is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. CIBA has been found to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including topoisomerase II and tubulin. In addition, CIBA has been shown to modulate the activity of several signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
CIBA has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer and neuroprotective effects, CIBA has been shown to have anti-inflammatory and antioxidant properties. CIBA has also been found to modulate the activity of several neurotransmitters, including dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of using CIBA in lab experiments is its ability to inhibit the growth of cancer cells and exhibit neuroprotective effects. However, one limitation of using CIBA is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
Future research on CIBA could focus on further elucidating its mechanism of action and identifying potential applications in other areas of scientific research, such as immunology and cardiovascular disease. Additionally, research could investigate the potential use of CIBA in combination with other drugs for enhanced therapeutic effects.
Scientific Research Applications
CIBA has been investigated for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and infectious disease. In cancer research, CIBA has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. In neuroscience, CIBA has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In infectious disease research, CIBA has been found to exhibit antimicrobial activity against several types of bacteria and fungi.
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[[3-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-4-cyano-1,2-thiazol-5-yl]sulfanyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18Cl2N4O2S3/c23-17-7-3-1-5-14(17)10-26-19(29)12-31-21-16(9-25)22(33-28-21)32-13-20(30)27-11-15-6-2-4-8-18(15)24/h1-8H,10-13H2,(H,26,29)(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKLFNRRAJZCKFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)CSC2=C(C(=NS2)SCC(=O)NCC3=CC=CC=C3Cl)C#N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18Cl2N4O2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.